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Compound of Interest

Compound Name: Utatrectinib

Cat. No.: B1666234 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and proper disposal of investigational compounds like Utatrectinib is paramount to maintaining

a safe laboratory environment and preventing environmental contamination. This guide

provides a comprehensive overview of the necessary procedures, drawing from safety data for

closely related compounds and general best practices for laboratory chemical disposal.

Utatrectinib Hazard Profile
While a specific Safety Data Sheet (SDS) for Utatrectinib is not readily available, data from

analogous compounds like Entrectinib and Repotrectinib provide critical safety information.

Utatrectinib is known to be a potent inhibitor of pan-TRK, ROS1, and ALK, and as such,

should be handled with care. The following table summarizes the key hazards identified for

similar compounds, which should be considered applicable to Utatrectinib.
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Hazard Category Description Precautionary Statements

Acute Toxicity (Oral) Harmful if swallowed.[1][2]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[2]

Skin Corrosion/Irritation Causes skin irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[3]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P304 + P340: IF

INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[1]

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.[2]

P273: Avoid release to the

environment.[2]
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Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is essential when working with and disposing of Utatrectinib. The

following step-by-step procedures are designed to minimize exposure and ensure proper

disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Utatrectinib. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.[3]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used in a well-ventilated area or a chemical fume hood.[3]

Disposal of Unused Utatrectinib (Solid Waste):

Segregation: Unused or expired solid Utatrectinib should be segregated from other

laboratory waste.

Containerization: Place the solid waste in a clearly labeled, sealed container. The label

should include the chemical name ("Utatrectinib") and appropriate hazard symbols.

Waste Stream: Dispose of the container in the designated hazardous chemical waste stream

for your institution. This is typically a dedicated container for solid chemical waste that will be

collected by your institution's environmental health and safety (EHS) department for

incineration.[4]

Disposal of Contaminated Labware (Sharps and Non-Sharps):

Sharps: Needles, syringes, and other contaminated sharps should be placed in a designated

sharps container.

Non-Sharps: Contaminated labware such as pipette tips, tubes, and gloves should be

collected in a dedicated biohazard or chemical waste bag.[5]
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Decontamination: Whenever possible, surfaces and equipment should be decontaminated. A

common procedure involves scrubbing with alcohol.[1]

Final Disposal: Both sharps and non-sharp contaminated waste should be disposed of

through your institution's hazardous waste program.

Disposal of Solutions Containing Utatrectinib (Liquid Waste):

Collection: Collect all liquid waste containing Utatrectinib in a dedicated, leak-proof, and

clearly labeled container.

Labeling: The container must be labeled with "Hazardous Waste," the chemical name

("Utatrectinib"), and the approximate concentration.

Storage: Store the liquid waste container in a secondary containment bin in a well-ventilated

area, away from incompatible materials.[2]

Disposal: Arrange for pickup and disposal by your institution's EHS department. Do not pour

solutions containing Utatrectinib down the drain, as it is toxic to aquatic life.[2]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Utatrectinib and related materials.
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Caption: Utatrectinib Waste Disposal Workflow.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For spills, try to prevent further leakage or spillage.[1] Absorb liquid spills with

an inert material such as diatomite or universal binders.[1]
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Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]

Personal Exposure:

Skin Contact: Wash the affected area with plenty of soap and water.[1]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1]

Seek Medical Attention: In all cases of exposure, seek prompt medical attention.

By adhering to these guidelines, laboratory professionals can safely manage Utatrectinib,

minimizing risks to themselves and the environment. Always consult your institution's specific

safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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